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Compound of Interest

Compound Name: 5-Amino-8-hydroxyquinoline

Cat. No.: B076478 Get Quote

Essential Safety and Handling Guide for 5-
Amino-8-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

5-Amino-8-hydroxyquinoline. The following procedures are based on available safety data

for the compound and its close chemical relatives to ensure a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for 5-Amino-8-hydroxyquinoline is not

readily available, data from its dihydrochloride salt and the parent compound, 8-

hydroxyquinoline, indicate that it should be handled as a hazardous substance. The primary

known hazard is that it is harmful if swallowed.[1]

Summary of Potential Hazards:
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Hazard Class
GHS
Classification

Signal Word
Hazard
Statement

Pictogram

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[1]

GHS07

(Exclamation

Mark)

Skin

Corrosion/Irritatio

n

Category 2

(inferred)
Warning

H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Serious Eye

Damage/Irritation

Category 2

(inferred)
Warning

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Specific Target

Organ Toxicity

Category 3

(inferred)
Warning

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Note: Skin, eye, and respiratory irritation are inferred from the safety data for the

dihydrochloride salt.

Required Personal Protective Equipment (PPE):

Protection Type Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection
Nitrile rubber gloves (minimum 0.11 mm

thickness).[2]

Body Protection A standard laboratory coat.

Respiratory Protection

A NIOSH-approved N95 dust mask or higher,

particularly when handling the powder outside of

a fume hood.

Operational Plan: Step-by-Step Handling Procedure
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1. Engineering Controls:

Always handle 5-Amino-8-hydroxyquinoline in a well-ventilated area. A chemical fume

hood is recommended, especially when working with the solid form to avoid inhalation of

dust.[3]

Ensure that an eyewash station and a safety shower are readily accessible.

2. Weighing and Transfer:

To minimize dust generation, handle the solid powder with care. Use a spatula for transfers

instead of pouring.

Keep the container tightly closed when not in use to prevent spillage and contamination.[4]

3. Solution Preparation:

When dissolving the solid, add it slowly to the solvent to prevent splashing.

If heating is necessary, use a controlled heating source such as a heating mantle and ensure

proper ventilation.

4. Post-Handling:

Decontaminate the work surface with an appropriate solvent and then clean it thoroughly.

Remove PPE in the correct order to avoid cross-contamination: first gloves, then the lab

coat, and finally eye protection.

Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan
Proper disposal of 5-Amino-8-hydroxyquinoline and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Waste Type Collection Container Labeling Requirements

Solid Waste

Designated, sealed, and

clearly labeled hazardous

waste container.

"Hazardous Waste," "5-Amino-

8-hydroxyquinoline," and

associated hazard symbols.

Liquid Waste

Separate, sealed, and clearly

labeled hazardous waste

container for liquid chemical

waste.

"Hazardous Waste," "5-Amino-

8-hydroxyquinoline Solution,"

and associated hazard

symbols.

Contaminated Sharps Designated sharps container.

"Hazardous Sharps,"

"Contaminated with 5-Amino-

8-hydroxyquinoline."

Disposal Procedure:

Collect all waste in the appropriate, clearly labeled containers.

Store waste containers in a designated and secure satellite accumulation area.

Dispose of the chemical waste through your institution's hazardous waste management

program, following all local, regional, and national regulations.[3][5]

Experimental Workflow
The following diagram outlines the standard workflow for handling 5-Amino-8-
hydroxyquinoline in a laboratory setting.
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Procedural workflow for handling 5-Amino-8-hydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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